2-[4-(2-Fluorophenyl)piperazin-1-yl]-2-oxoethyl 2-phenylbutanoate

• IUPAC Name: [2-[4-(2-fluorophenyl)piperazin-1-yl]-2-oxoethyl] 2-phenylbutanoate
• InChI: InChI=1S/C22H25FN2O3/c1-2-18(17-8-4-3-5-9-17)22(27)28-16-21(26)25-14-12-24(13-15-25)20-11-7-6-10-19(20)23/h3-11,18H,2,12-16H2,1H3
• InChI Key: RPQSZFHCXDLXBY-UHFFFAOYSA-N
• Canonical SMILES: CCC(C1=CC=CC=C1)C(=O)OCC(=O)N2CCN(CC2)C3=CC=CC=C3F
• Molecular Formula: C22H25FN2O3
• Molecular Weight: 384.4 g/mol

Description

2-[4-(2-Fluorophenyl)piperazin-1-yl]-2-oxoethyl 2-phenylbutanoate, also known as FPB, is a chemical compound that belongs to the class of piperazine derivatives. It has gained significant attention in the scientific community due to its potential applications in the field of medicinal chemistry. FPB has shown promising results in various studies related to the treatment of neurological disorders, cancer, and inflammation.

Scientific Research Applications

Inhibition of Human Equilibrative Nucleoside Transporters (ENTs)

Research: . These inhibitors are more selective for ENT2 over ENT1, offering a potential therapeutic approach for conditions where modulation of nucleoside transport is beneficial.

Antimicrobial and Antitubercular Properties

. This suggests that the compound could be researched further for its efficacy against bacterial infections, especially tuberculosis.

Urease Inhibition

. This is significant for medical research as inhibiting urease enzymes can prevent ureolytic bacterial infections, which are a major concern in clinical settings.

Poly (ADP-Ribose) Polymerase (PARP) Targeting in Cancer Therapy

. Given the structural similarity, the compound could be studied for its potential efficacy in enhancing the treatment of breast cancer by inhibiting PARP activity.

Alpha1-Adrenergic Receptor Antagonism

. These receptors are implicated in various disorders, and antagonism of these receptors can be a therapeutic approach for diseases like hypertension and congestive heart failure.

Neurodegenerative and Psychiatric Conditions

. Research into this compound could uncover new treatments for conditions like Alzheimer’s disease and depression.

Mechanism of Action

Target of Action

The primary targets of 2-[4-(2-Fluorophenyl)piperazin-1-yl]-2-oxoethyl 2-phenylbutanoate are the Equilibrative Nucleoside Transporters (ENTs) . ENTs play a vital role in nucleotide synthesis and regulation of adenosine function .

Mode of Action

The compound interacts with its targets, the ENTs, by inhibiting their function . The compound is more selective to ENT2 than to ENT1 . The inhibitory effect of the compound is irreversible and non-competitive .

Biochemical Pathways

The inhibition of ENTs affects the nucleotide synthesis pathway and the regulation of adenosine function . This can lead to downstream effects such as changes in cell signaling and potentially cell death .

Pharmacokinetics

Similar compounds have shown acceptable pharmacokinetic profiles .

Result of Action

The molecular and cellular effects of the compound’s action include the inhibition of nucleotide synthesis and regulation of adenosine function . This can lead to changes in cell signaling and potentially cell death .

Action Environment

Similar compounds have shown that the presence of a halogen substitute, regardless of the position, in the fluorophenyl moiety next to the piperazine ring is essential for the inhibitory effects on ent1 and ent2 .